![molecular formula C19H14ClF2NO B2841217 N-[2-chloro-2-(2-naphthyl)ethyl]-2,6-difluorobenzenecarboxamide CAS No. 339014-46-9](/img/structure/B2841217.png)
N-[2-chloro-2-(2-naphthyl)ethyl]-2,6-difluorobenzenecarboxamide
Description
N-[2-Chloro-2-(2-naphthyl)ethyl]-2,6-difluorobenzenecarboxamide (DNFB) is an organic compound that has recently been studied for its potential applications in scientific research. It is a synthetic compound with a unique molecular structure that has been shown to have a wide range of biochemical and physiological effects.
Scientific Research Applications
Novel Insecticide Applications
Flubendiamide is a novel class of insecticide with a unique chemical structure that shows extremely strong insecticidal activity, especially against lepidopterous pests, including resistant strains. Its novel mode of action and safety for non-target organisms make it suitable for controlling lepidopterous insects as part of integrated pest management programs (Tohnishi et al., 2005).
Antimicrobial Applications
Pyridonecarboxylic acids and their analogues have been synthesized and evaluated for their antibacterial activity. Compounds such as 7-(3-amino-1-pyrrolidinyl)-1-ethyl-6-fluoro-1,4-dihydro-4-oxo-1,8-naphthyridine-3-carboxylic acid have shown potent antibacterial activity, warranting further biological study (Egawa et al., 1984).
Neuroimaging Applications
The compound [18F]FDDNP, used in positron emission tomography, enables the localization and load of neurofibrillary tangles and beta-amyloid senile plaques in the brains of living Alzheimer's disease patients. This noninvasive technique is expected to facilitate diagnostic assessment of Alzheimer's disease and assist in monitoring responses during experimental treatments (Shoghi-Jadid et al., 2002).
Herbicide Tolerance Research
Research on summer squash tolerances to selected herbicides, such as ethalfluralin and napropamide, provides insights into crop safety and weed control efficacy. Ethalfluralin and napropamide were very effective in controlling annual grasses, highlighting the importance of selecting appropriate herbicides for different crops to minimize injury and maximize yield (Frost et al., 1983).
properties
IUPAC Name |
N-(2-chloro-2-naphthalen-2-ylethyl)-2,6-difluorobenzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClF2NO/c20-15(14-9-8-12-4-1-2-5-13(12)10-14)11-23-19(24)18-16(21)6-3-7-17(18)22/h1-10,15H,11H2,(H,23,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DFDAPFNXJKHUJH-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C=C(C=CC2=C1)C(CNC(=O)C3=C(C=CC=C3F)F)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClF2NO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[2-chloro-2-(2-naphthyl)ethyl]-2,6-difluorobenzenecarboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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